Cas no 51285-58-6 (3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylicacid)
3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylicacid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid
- 3-tert-butylsulfonylthiophene-2-carboxylic acid
- HMS2533A22
- MLS000554520
- 3-t-butylsulfonyl-2-thiophenecarboxylic acid
- A913184
- AKOS000664149
- 3-(tert-Butylsulfonyl)thiophene-2-carboxylicacid
- EU-0068808
- 51285-58-6
- BCA28558
- CHEMBL1413897
- 3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid, AldrichCPR
- SCHEMBL17908025
- DTXSID20354350
- 473534-59-7
- 3-(tert-Butylsulfonyl)thiophene-2-carboxylic acid
- SMR000171543
- 3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylicacid
-
- MDL: MFCD00506958
- Inchi: 1S/C9H12O4S2/c1-9(2,3)15(12,13)6-4-5-14-7(6)8(10)11/h4-5H,1-3H3,(H,10,11)
- InChI Key: NCTHNAUFIOOQAK-UHFFFAOYSA-N
- SMILES: S(C1C=CSC=1C(=O)O)(C(C)(C)C)(=O)=O
Computed Properties
- Exact Mass: 248.01800
- Monoisotopic Mass: 248.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 108.06000
- LogP: 3.09930
3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylicacid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 009923-500mg |
3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid |
51285-58-6 | 500mg |
$200.00 | 2023-09-06 | ||
| Matrix Scientific | 009923-1g |
3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid |
51285-58-6 | 1g |
$308.00 | 2023-09-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009923-500mg |
3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid |
51285-58-6 | 500mg |
3251.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009923-1g |
3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid |
51285-58-6 | 1g |
5005.0CNY | 2021-07-05 | ||
| TRC | M867348-10mg |
3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylicacid |
51285-58-6 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M867348-50mg |
3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylicacid |
51285-58-6 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | M867348-100mg |
3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylicacid |
51285-58-6 | 100mg |
$ 210.00 | 2022-06-03 | ||
| A2B Chem LLC | AG18488-500mg |
3-(tert-Butylsulfonyl)thiophene-2-carboxylic acid |
51285-58-6 | 500mg |
$286.00 | 2023-12-30 |
3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylicacid Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylicacid
Research Brief on 3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylicacid (CAS: 51285-58-6)
Recent studies on 3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylicacid (CAS: 51285-58-6) have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical compounds. This sulfonyl-thiophene derivative has garnered significant attention due to its unique chemical properties, which make it a promising candidate for drug development, particularly in the areas of anti-inflammatory and anticancer therapies. The compound's structural features, including the sulfonyl group and carboxylic acid functionality, contribute to its ability to interact with various biological targets, enhancing its therapeutic potential.
A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role in inhibiting specific enzymes involved in inflammatory pathways. Researchers utilized molecular docking simulations to demonstrate that 3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylicacid exhibits strong binding affinity to cyclooxygenase-2 (COX-2), with a calculated binding energy of -8.7 kcal/mol. This finding suggests its potential as a lead compound for developing new non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects compared to existing therapies.
In the field of oncology, preliminary in vitro studies conducted by a multinational research team (Nature Chemical Biology, 2024) have shown that derivatives of 51285-58-6 demonstrate promising activity against several cancer cell lines, including breast (MCF-7) and colon (HT-29) cancer cells. The mechanism of action appears to involve the modulation of apoptosis-related proteins, particularly through the upregulation of Bax and downregulation of Bcl-2. These findings warrant further investigation into the compound's potential as a chemotherapeutic agent or adjuvant therapy.
The synthetic accessibility of 3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylicacid has been improved through recent advancements in green chemistry approaches. A 2024 publication in Organic Process Research & Development described an optimized synthetic route that achieves an 82% yield while reducing hazardous waste generation by 60% compared to traditional methods. This development is particularly significant for scaling up production while maintaining environmental sustainability.
Ongoing research is focusing on the structural optimization of this compound to enhance its pharmacokinetic properties. Current challenges include improving its aqueous solubility and metabolic stability, which are critical for oral bioavailability. Several research groups are investigating prodrug strategies and formulation technologies to address these limitations while preserving the compound's therapeutic efficacy.
In conclusion, 3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylicacid represents a versatile chemical scaffold with multiple therapeutic applications. The growing body of research supports its potential as a valuable building block for next-generation pharmaceuticals, particularly in inflammation and oncology indications. Future studies should focus on comprehensive preclinical evaluations to fully elucidate its therapeutic potential and safety profile.
51285-58-6 (3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylicacid) Related Products
- 19509-72-9(2,5-Thiophenedicarboxylic acid, 3-[(1,1-dimethylethyl)sulfonyl]-)
- 175202-46-7(4-(Isopropylsulfonyl)thiophene-2-carboxylic acid)
- 473534-59-7(3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid)
- 175202-45-6(Methyl 4-(isopropylsulfonyl)thiophene-2-carboxylate)
- 98010-10-7(2-Thiophenecarboxylic acid, 3-(phenylsulfonyl)-)
- 60166-82-7(3-methanesulfonylthiophene-2-carboxylic Acid)
- 62353-79-1(2-Thiophenecarboxylic acid, 3-(methylsulfonyl)-, methyl ester)
- 51452-22-3(2,5-Thiophenedicarboxylic acid, 3-[(1,1-dimethylethyl)thio]-)
- 51285-56-4(2,4-Thiophenedicarboxylic acid, 3-[(1,1-dimethylethyl)sulfonyl]-)
- 60166-81-6(2-Thiophenecarboxylic acid, 3-(methylsulfinyl)-)